Cas no 892769-08-3 (1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine structure
892769-08-3 structure
Product name:1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
CAS No:892769-08-3
MF:C16H10F2N6O
MW:340.28700876236
CID:5478796
PubChem ID:7470708

1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS001915641
    • 892769-08-3
    • F3062-0215
    • SR-01000024904-1
    • 1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
    • CCG-166709
    • 3-(3-fluorophenyl)-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
    • SR-01000024904
    • 1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
    • Inchi: 1S/C16H10F2N6O/c17-9-4-3-5-10(8-9)24-14(19)13(21-23-24)16-20-15(22-25-16)11-6-1-2-7-12(11)18/h1-8H,19H2
    • InChI Key: MAWIJQFSYJDOSX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C(=C(C2=NC(C3C=CC=CC=3F)=NO2)N=N1)N

Computed Properties

  • Exact Mass: 340.08841529g/mol
  • Monoisotopic Mass: 340.08841529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.6Ų
  • XLogP3: 2.8

1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3062-0215-75mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F3062-0215-5mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F3062-0215-4mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F3062-0215-20mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F3062-0215-10μmol
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F3062-0215-2μmol
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F3062-0215-20μmol
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F3062-0215-30mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F3062-0215-2mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F3062-0215-25mg
1-(3-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
892769-08-3 90%+
25mg
$109.0 2023-05-16

1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Related Literature

Additional information on 1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892769-08-3)

The compound 1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892769-08-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both 1,2,4-oxadiazole and 1,2,3-triazole rings, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for fluorinated heterocycles like 1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine has surged due to their enhanced bioavailability and metabolic stability. This compound’s fluorophenyl groups contribute to its lipophilicity, a critical factor in optimizing drug-receptor interactions. With the rise of AI-driven drug design, computational studies have highlighted its binding affinity for proteins involved in inflammatory pathways, making it a hot topic in precision medicine forums.

Synthetic routes to CAS No. 892769-08-3 often involve click chemistry or cycloaddition reactions, methods widely discussed in green chemistry communities for their efficiency and minimal waste. Environmental concerns have pushed researchers to explore solvent-free or catalytic approaches for such compounds, addressing the growing interest in sustainable synthesis. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a recurring query among quality control professionals.

The compound’s dual oxadiazole-triazole scaffold also sparks interest in material science, particularly for designing fluorescent probes or organic electronics. Its photophysical properties are under investigation for applications in OLEDs and sensors, areas frequently searched in academic databases. Patent filings related to its derivatives suggest industrial relevance, especially in high-performance coatings.

Safety profiles of 1-(3-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine are rigorously evaluated, with data sheets emphasizing proper handling under standard laboratory conditions. While not classified as hazardous, its structural complexity necessitates careful storage, a point often raised in chemical safety discussions. Regulatory compliance, such as REACH or FDA guidelines, is another trending subtopic among manufacturers.

In summary, CAS No. 892769-08-3 represents a versatile compound bridging medicinal chemistry and advanced materials. Its interdisciplinary appeal ensures continued relevance in both peer-reviewed journals and industry whitepapers, catering to audiences searching for next-gen heterocycles or bioactive scaffolds.

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